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The following table summarizes the key performance metrics for both methods in the context of

quantifying ERK phosphorylation, a key indicator of MAPK/ERK pathway activation.

Parameter IQ-R Assay
Traditional Western

Blot
Advantage

Sensitivity
High (femtogram

range)

Moderate (picogram

to nanogram range)
IQ-R Assay

Quantitation
Direct quantitative

readout
Semi-quantitative IQ-R Assay

Throughput
High (96- or 384-well

plate format)

Low (manual gel

processing)
IQ-R Assay

Time to Result ~ 4 hours 1 - 2 days IQ-R Assay

Hands-on Time ~ 1 hour ~ 4 - 6 hours IQ-R Assay

Required Sample
Low ( < 10,000

cells/well)

High ( > 100,000

cells/lysate)
IQ-R Assay

Multiplexing
Possible with different

reporters

Limited by antibody

availability/stripping
IQ-R Assay
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The diagram below illustrates the core components of the MAPK/ERK signaling cascade, from

receptor activation to the phosphorylation of ERK.
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IQ-R Assay Workflow (~4 hours) Western Blot Workflow (1-2 Days)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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